Cas no 7394-78-7 (3-(5-Fluoro-1H-indol-3-yl)propanoic acid)

3-(5-Fluoro-1H-indol-3-yl)propanoic acid is a fluorinated indole derivative with significant utility in pharmaceutical and biochemical research. Its key structural features include a 5-fluoro substitution on the indole ring and a propanoic acid side chain, which enhance its reactivity and potential as a building block for bioactive compounds. This compound is particularly valuable in medicinal chemistry for the synthesis of novel drug candidates, owing to its ability to interact with biological targets such as enzymes and receptors. The fluorine atom improves metabolic stability and binding affinity, while the carboxylic acid group allows for further functionalization. It is commonly employed in the development of serotonin-related analogs and other heterocyclic pharmacophores.

3-(5-Fluoro-1H-indol-3-yl)propanoic acid structure

7394-78-7 structure

Product Name:3-(5-Fluoro-1H-indol-3-yl)propanoic acid

CAS No:7394-78-7

MF:C₁₁H₁₀FNO₂

MW:207.201006412506

MDL:MFCD10035279

CID:541789

PubChem ID:10899794

Update Time:2025-11-02

3-(5-Fluoro-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(5-Fluoro-1H-indol-3-yl)propanoic acid
- 1H-Indole-3-propanoic acid, 5-fluoro-
- 3-(5-Fluoro-1H-indol-3-yl)-propionic acid
- AS-63342
- SB38521
- CHEMBL5174895
- SCHEMBL3655654
- VWGFABPQHOAUQY-UHFFFAOYSA-N
- 3-(5-fluoro-1H-indol-3-yl)propanoicAcid
- SY250537
- W14706
- MFCD10035279
- 5-Fluoroindole-3-propionic acid
- DTXSID20447675
- 3-(5-Fluoro-3-indolyl)propanoic Acid
- AKOS015966389
- 7394-78-7
- CS-0047092
- DB-347619
- MDL： MFCD10035279
- Inchi： 1S/C11H10FNO2/c12-8-2-3-10-9(5-8)7(6-13-10)1-4-11(14)15/h2-3,5-6,13H,1,4H2,(H,14,15)
- InChI Key： VWGFABPQHOAUQY-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(=CN2)CCC(=O)O

Computed Properties

Exact Mass: 207.0696
Monoisotopic Mass: 207.06955672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 53.1Å²

Experimental Properties

PSA: 53.09

3-(5-Fluoro-1H-indol-3-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F600805-50mg	3-(5-Fluoro-1H-indol-3-yl)propanoic Acid	7394-78-7		50mg	$ 70.00	2022-06-04
TRC	F600805-100mg	3-(5-Fluoro-1H-indol-3-yl)propanoic Acid	7394-78-7		100mg	$ 95.00	2022-06-04
TRC	F600805-500mg	3-(5-Fluoro-1H-indol-3-yl)propanoic Acid	7394-78-7		500mg	$ 365.00	2022-06-04
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0446-1g	3-(5-Fluoro-1H-indol-3-yl)-propionic acid	7394-78-7	96%	1g	3375.21CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0446-5g	3-(5-Fluoro-1H-indol-3-yl)-propionic acid	7394-78-7	96%	5g	13483.87CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0446-500mg	3-(5-Fluoro-1H-indol-3-yl)-propionic acid	7394-78-7	96%	500mg	2111.63CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0446-250mg	3-(5-Fluoro-1H-indol-3-yl)-propionic acid	7394-78-7	96%	250mg	1484.07CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0446-100mg	3-(5-Fluoro-1H-indol-3-yl)-propionic acid	7394-78-7	96%	100mg	1161.82CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0446-50mg	3-(5-Fluoro-1H-indol-3-yl)-propionic acid	7394-78-7	96%	50mg	992.21CNY	2021-05-07
Chemenu	CM334113-1g	3-(5-Fluoro-1H-indol-3-yl)propanoic acid	7394-78-7	95%+	1g	$468	2021-08-18